4-(4-Chlorophenyl)-2-methoxyphenol, 95%

• IUPAC Name: 4-(4-chlorophenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H11ClO2/c1-16-13-8-10(4-7-12(13)15)9-2-5-11(14)6-3-9/h2-8,15H,1H3
• InChI Key: NKQIKKVZROQPPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=C(C=C2)Cl)O
• Molecular Formula: C13H11ClO2
• DSSTOX Substance ID: DTXSID70598702
• Molecular Weight: 234.68 g/mol
• CAS RN: 57074-44-9

Description

4-(4-Chlorophenyl)-2-methoxyphenol (95%) is an organic compound with a wide range of applications in scientific research. It is a colorless to light yellow liquid, with a strong odor and a melting point of -25°C. It is widely used as a reagent in organic synthesis and as an intermediate for the production of pharmaceuticals, pesticides, and other products. 4-(4-Chlorophenyl)-2-methoxyphenol (95%) has an important role in many biochemical and physiological processes, and its mechanism of action is still being studied.

Scientific Research Applications

4-(4-Chlorophenyl)-2-methoxyphenol (95%) has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as an intermediate for the production of pharmaceuticals, and as a solvent for the extraction of natural products. It is also used in the preparation of polymers and nanomaterials, and as a catalyst in the production of polymers. In addition, 4-(4-Chlorophenyl)-2-methoxyphenol (95%) has been used in the synthesis of various drugs, such as antibiotics and anti-inflammatory agents.

Mechanism of Action

The exact mechanism of action of 4-(4-Chlorophenyl)-2-methoxyphenol (95%) is still being studied. However, it is believed to act as a proton donor, donating protons to other molecules, which can then undergo further reactions. It is also believed to act as an electron donor, donating electrons to other molecules, which can then undergo further reactions. In addition, 4-(4-Chlorophenyl)-2-methoxyphenol (95%) is believed to act as a chelating agent, binding to metal ions and forming complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Chlorophenyl)-2-methoxyphenol (95%) are still being studied. However, it is known to have an effect on the activity of enzymes and other proteins, as well as on the activity of hormones. It has also been shown to have an effect on the expression of certain genes. In addition, 4-(4-Chlorophenyl)-2-methoxyphenol (95%) has been shown to have an effect on the metabolism of carbohydrates, lipids, and proteins.

Advantages and Limitations for Lab Experiments

4-(4-Chlorophenyl)-2-methoxyphenol (95%) has several advantages for use in laboratory experiments. It is a colorless to light yellow liquid, with a strong odor and a melting point of -25°C. It is also relatively inexpensive, making it an attractive reagent for use in organic synthesis. Furthermore, it is a relatively non-toxic compound, making it safe to use in laboratory experiments.
However, 4-(4-Chlorophenyl)-2-methoxyphenol (95%) also has some limitations for use in laboratory experiments. It is a relatively unstable compound, and can decompose if exposed to light or air. In addition, it is a relatively slow-reacting compound, and can take several hours to complete a reaction.

Future Directions

There are several possible future directions for research on 4-(4-Chlorophenyl)-2-methoxyphenol (95%). One possible direction is to further investigate its mechanism of action, in order to better understand its effects on biochemical and physiological processes. Another possible direction is to study its effects on the expression of certain genes, in order to better understand its role in disease processes. In addition, further research could be conducted on its use as a reagent in organic synthesis, in order to improve its efficiency and reduce its cost. Finally, further research could be conducted on its use as a solvent for the extraction of natural products, in order to improve its efficiency and reduce its cost.

Synthesis Methods

4-(4-Chlorophenyl)-2-methoxyphenol (95%) is typically synthesized by the reaction of 4-chlorophenol with an alcohol in the presence of a strong acid catalyst. This reaction is known as the Fischer esterification reaction. The reaction proceeds in two steps; first, the acid catalyst protonates the alcohol, forming an alkoxide ion. This alkoxide ion then reacts with the 4-chlorophenol to form the desired product, 4-(4-Chlorophenyl)-2-methoxyphenol (95%). The reaction is typically conducted in an aqueous solution, and the product is isolated by distillation.